Cas no 86723-75-3 (1,2-Benzenediamine, 4,5-dihexyl-)
86723-75-3 structure
Product Name:1,2-Benzenediamine, 4,5-dihexyl-
CAS No:86723-75-3
MF:C18H32N2
MW:276.460084915161
CID:660792
PubChem ID:66813732
Update Time:2025-04-19
1,2-Benzenediamine, 4,5-dihexyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediamine, 4,5-dihexyl-
- 4,5-dihexylbenzene-1,2-diamine
- 86723-75-3
- FT-0726564
- SCHEMBL840888
- DTXSID60735821
-
- Inchi: 1S/C18H32N2/c1-3-5-7-9-11-15-13-17(19)18(20)14-16(15)12-10-8-6-4-2/h13-14H,3-12,19-20H2,1-2H3
- InChI Key: AGSUJWXXTIOXKJ-UHFFFAOYSA-N
- SMILES: NC1C(=CC(=C(C=1)CCCCCC)CCCCCC)N
Computed Properties
- Exact Mass: 276.256549029g/mol
- Monoisotopic Mass: 276.256549029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 52Ų
1,2-Benzenediamine, 4,5-dihexyl- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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